Cas no 55001-17-7 (3-Buten-2-one, 4,4'-(2,5-furandiyl)bis-)

3-Buten-2-one, 4,4'-(2,5-furandiyl)bis- structure
55001-17-7 structure
Product Name:3-Buten-2-one, 4,4'-(2,5-furandiyl)bis-
CAS No:55001-17-7
MF:C12H12O3
MW:204.221883773804
CID:353104
PubChem ID:71364360
Update Time:2025-04-19

3-Buten-2-one, 4,4'-(2,5-furandiyl)bis- Chemical and Physical Properties

Names and Identifiers

    • 3-Buten-2-one, 4,4'-(2,5-furandiyl)bis-
    • 4-[5-(3-oxobut-1-enyl)furan-2-yl]but-3-en-2-one
    • 55001-17-7
    • 4,4'-(Furan-2,5-diyl)di(but-3-en-2-one)
    • DTXSID10787835
    • Inchi: 1S/C12H12O3/c1-9(13)3-5-11-7-8-12(15-11)6-4-10(2)14/h3-8H,1-2H3
    • InChI Key: OLUZMNNMULBKNP-UHFFFAOYSA-N
    • SMILES: O1C(C=CC(C)=O)=CC=C1C=CC(C)=O

Computed Properties

  • Exact Mass: 204.07866
  • Monoisotopic Mass: 204.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 1.3
  • Topological Polar Surface Area: 47.3Ų

Experimental Properties

  • PSA: 47.28
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